2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(ethylamino)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide 2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(ethylamino)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 1171362-78-9
VCID: VC5301239
InChI: InChI=1S/C23H24ClN7O2/c1-4-26-22-18(23-28-21(30-33-23)15-8-10-16(24)11-9-15)20(25)31(29-22)12-17(32)27-19-13(2)6-5-7-14(19)3/h5-11H,4,12,25H2,1-3H3,(H,26,29)(H,27,32)
SMILES: CCNC1=NN(C(=C1C2=NC(=NO2)C3=CC=C(C=C3)Cl)N)CC(=O)NC4=C(C=CC=C4C)C
Molecular Formula: C23H24ClN7O2
Molecular Weight: 465.94

2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(ethylamino)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide

CAS No.: 1171362-78-9

Cat. No.: VC5301239

Molecular Formula: C23H24ClN7O2

Molecular Weight: 465.94

* For research use only. Not for human or veterinary use.

2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(ethylamino)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide - 1171362-78-9

Specification

CAS No. 1171362-78-9
Molecular Formula C23H24ClN7O2
Molecular Weight 465.94
IUPAC Name 2-[5-amino-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(ethylamino)pyrazol-1-yl]-N-(2,6-dimethylphenyl)acetamide
Standard InChI InChI=1S/C23H24ClN7O2/c1-4-26-22-18(23-28-21(30-33-23)15-8-10-16(24)11-9-15)20(25)31(29-22)12-17(32)27-19-13(2)6-5-7-14(19)3/h5-11H,4,12,25H2,1-3H3,(H,26,29)(H,27,32)
Standard InChI Key PCHHCUKIBMMNBI-UHFFFAOYSA-N
SMILES CCNC1=NN(C(=C1C2=NC(=NO2)C3=CC=C(C=C3)Cl)N)CC(=O)NC4=C(C=CC=C4C)C

Introduction

The compound 2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(ethylamino)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide is a complex organic molecule that combines several functional groups, including an oxadiazole ring, a pyrazole ring, and an acetamide group. This compound is not directly mentioned in the provided search results, but its structure can be inferred from related compounds such as 2-(5-amino-4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-3-(methylamino)-1H-pyrazol-1-yl)-N-(3-ethylphenyl)acetamide . The substitution of the methylamino group with an ethylamino group and the change from a 3-ethylphenyl to a 2,6-dimethylphenyl group in the acetamide moiety differentiate the compound of interest from the one described in the search results.

Synthesis

The synthesis of such compounds typically involves multiple steps, including the formation of the oxadiazole and pyrazole rings, followed by their coupling and the introduction of the acetamide group. A common approach might involve:

  • Step 1: Formation of the oxadiazole ring using appropriate precursors.

  • Step 2: Synthesis of the pyrazole ring and its modification with amino and ethylamino groups.

  • Step 3: Coupling of the oxadiazole and pyrazole rings.

  • Step 4: Introduction of the acetamide group with the desired phenyl substitution.

Potential Applications

Compounds with similar structures are often investigated for their biological activities, such as anti-inflammatory or antimicrobial properties. The presence of multiple functional groups allows for diverse interactions with biological targets, making them candidates for drug development.

Research Findings

While specific research findings on this exact compound are not available, related compounds have shown promise in various biological assays. For instance, compounds with oxadiazole and pyrazole rings have been explored for their potential as inhibitors of enzymes involved in inflammation or as antimicrobial agents.

Data Tables

Given the lack of specific data on this compound, a hypothetical table based on related compounds might look like this:

PropertyValue
Molecular FormulaC24H25ClN7O2 (approx.)
Molecular WeightApproximately 470 g/mol
SolubilityVariable, dependent on solvent
Biological ActivityPotential anti-inflammatory or antimicrobial

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